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Compound of Interest

Compound Name: Flucythrinate

Cat. No.: B1672867

Essential Safety and Handling Guide for
Flucythrinate

This guide provides crucial safety and logistical information for laboratory professionals
handling Flucythrinate. Adherence to these procedures is vital for ensuring personal safety
and minimizing environmental contamination.

Hazard Identification and Quantitative Toxicity Data

Flucythrinate is a synthetic pyrethroid insecticide.[1] It is classified as highly toxic and
presents significant health risks upon exposure.[1][2] Contact with the skin can lead to
paresthesia, an abnormal sensation of burning or tingling.[1] The compound is also very toxic
to aquatic organisms.[3] Formulations may be flammable and can produce toxic gases, such as
nitrogen oxides and fluoride, when burned.[2][4]

The following table summarizes key quantitative toxicity data for Flucythrinate.
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Parameter Value Species Exposure Route
Oral LD50 67 mg/kg Rat (female) Oral
Oral LD50 76 mg/kg Mouse Oral
Dermal LD50 >1,000 mg/kg Rabbit Dermal
Inhalation LC50 (4 )
4.85 mg/L Rat Inhalation
hours)
Glove Material Nitrile Rubber (11-13
o N/A Dermal
(Normal Use) mil thickness)
Glove Penetration
) 1 hour N/A Dermal
Time (Normal Use)
Glove Material (Direct  Butyl Rubber (12-15
o N/A Dermal
Contact) mil thickness)
Glove Penetration
>4 hours N/A Dermal

Time (Direct Contact)

Data sourced from multiple safety data sheets and toxicology profiles.[1][5]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. About 97% of pesticide

exposure occurs through skin contact.[6] The following PPE is required when handling

Flucythrinate:

e Hand Protection: Always wear unlined, chemical-resistant gloves.[6]

o For normal use/incidental contact: Nitrile rubber gloves with a thickness of 11-13 mil are

recommended.[5]

o For direct contact/immersion: Use butyl rubber gloves with a thickness of 12-15 mil.[5]

o Never wear cotton, leather, or canvas gloves.[6]
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e Eye and Face Protection: To prevent eye irritation, use tightly sealed, splash-proof safety
goggles.[5][7] For tasks with a higher risk of splashing, a face shield should be worn in
addition to goggles.[4][6]

e Body Protection:
o Wear chemical-resistant coveralls over a long-sleeved shirt and long pants.[8][9]
o When mixing, loading, or cleaning equipment, a chemical-resistant apron is required.[6][8]

o Wear chemical-resistant footwear, such as rubber boots. Pant legs should be worn outside
the boots to prevent chemicals from entering.[9]

o Respiratory Protection:
o Use with adequate ventilation to minimize inhalation exposure.[4]

o For work in enclosed areas or where aerosols may be generated, a NIOSH-approved
respirator is necessary.[8] Recommended types include an air-purifying respirator with an
organic vapor (OV) cartridge or a powered air-purifying respirator (PAPR).[6][8][9]

Operational Plan: Safe Handling Protocol
A systematic approach is essential for handling Flucythrinate safely.
Step 1: Preparation and Pre-Handling

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the product-specific SDS.[5][10]

o Ensure Proper Ventilation: Work in a well-ventilated area. A chemical fume hood is
recommended.[4]

 Inspect PPE: Check all PPE for signs of degradation or damage before use.

 Emergency Equipment: Confirm that an eyewash station and safety shower are readily
accessible.
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Ignition Sources: Since some Flucythrinate solutions are flammable, remove all potential
ignition sources from the work area.[5][10]

Step 2: Handling and Experimental Procedure

Don PPE: Put on all required PPE as outlined in Section 2.

Avoid Contamination: Prevent contact with eyes, skin, and clothing.[4] Avoid breathing
vapors or mists.[5]

Aerosol Prevention: Handle the substance in a manner that prevents the formation of
aerosols.[5]

Containment: Use secondary containment to prevent spills.

Step 3: Post-Handling and Decontamination

Clean Work Area: Decontaminate all surfaces and equipment after use.

Doff PPE Carefully: Remove PPE in a way that avoids contaminating yourself.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
handling.[4][11]

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present. Consult a physician.[10][11]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Get
medical attention if symptoms like irritation or paresthesia occur.[10][11]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician or poison
control center immediately.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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